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The following table consolidates the key physical and solubility data for Bromofluoromethane (CH₂BrF):

Property Value

Molecular Formula CH₂BrF [1]

Molar Mass 112.93 g/mol [1]

Physical State (at std. cond.) Gas [1]

Boiling Point 19 °C (66 °F; 292 K) [1]

Solubility in Alcohol Soluble [1]

Solubility in Chloroform Very soluble [1]

Standard Molar Entropy (S°gas) 276.3 J/(mol·K) [1]

Heat Capacity (cp) 49.2 J/(mol·K) [1]
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While several methods exist for preparing bromofluoromethane, the most effective one involves the

reductive debromination of dibromofluoromethane [1]. This method provides the highest yield.

The synthesis workflow involves a specific chemical reaction, which can be visualized as follows:
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Synthesis pathway for Bromofluoromethane

The detailed methodology, based on a patented process, is as follows [2]:

Objective: To prepare Bromofluoromethane from Dibromofluoromethane.

Principle: The reaction is a reductive debromination, where two bromine atoms in the precursor
are replaced by hydrogen atoms.

Reagents:
Dibromofluoromethane (precursor) [2].

Tributyltin hydride, (C₄H₉)₃SnH, as the organotin hydride reducing agent [2].
Procedure:

The reagents are combined under controlled conditions.
The organotin hydride facilitates the removal of bromine, effectively reducing the dibromo

compound to the monobromo product.
Note on Other Methods: Other less effective preparation methods include using salts of fluoroacetic

acid in a Hunsdiecker-type reaction, or halogen exchange reactions [1].

Important Handling and Regulatory Notes

Bromofluoromethane is not just a laboratory reagent but is also used in the manufacture of pharmaceuticals

and other chemicals [1]. Please be aware of the following:

Ozone Depletion Potential: Its use is regulated due to its Ozone Depletion Potential of 0.73 [1]. Its

precursor, Dibromofluoromethane, is a Class I Ozone-Depleting Substance with an ODP of 1.0 [2].
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Specialized Use: An isotopomer of bromofluoromethane that contains the fluorine-18 radioisotope

(CH₂Br¹⁸F) is used in radiochemistry, likely for positron emission tomography (PET) imaging [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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